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Compound of Interest

Compound Name: 15-Oxospiramilactone

Cat. No.: B10837553 Get Quote

Introduction

15-Oxospiramilactone, also known as S3, is a diterpenoid derivative with a molecular weight

of approximately 330.4 g/mol [1]. It functions as a potent inhibitor of the mitochondria-localized

deubiquitinase USP30[2][3][4][5]. By inhibiting USP30, 15-Oxospiramilactone leads to an

increase in the non-degradative ubiquitination of mitofusins (Mfn1/2), which in turn enhances

mitochondrial fusion[2][4][5]. This mechanism of action makes it a valuable tool for researchers

studying mitochondrial dynamics, mitophagy, and related cellular processes in various disease

models, including neurodegenerative disorders and cancer[6][7].

Principle

Due to its organic nature, 15-Oxospiramilactone exhibits poor solubility in aqueous solutions

but is soluble in organic solvents like Dimethyl Sulfoxide (DMSO)[8]. Preparing a concentrated

stock solution in DMSO allows for the subsequent dilution into aqueous cell culture media or

assay buffers at a working concentration[9][10]. This method ensures the compound remains in

solution while keeping the final concentration of DMSO low enough to prevent cellular toxicity,

which is generally recommended to be below 0.5%[9][11].

Audience

These guidelines are intended for researchers, scientists, and drug development professionals

working in cell biology, pharmacology, and related fields who need to prepare and use 15-
Oxospiramilactone for in vitro or in vivo studies.
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Summary of Physicochemical and Handling Data
Property Value / Recommendation Source(s)

Molecular Formula C₂₀H₂₆O₄ [1]

Molecular Weight 330.4 g/mol [1][2]

Recommended Solvent
Dimethyl Sulfoxide (DMSO),

ACS Reagent Grade or higher
[8]

Typical Stock Concentration 1-20 mM [12][13]

Storage (Solid Powder)
-20°C for long-term storage

(up to 3 years suggested)
[11]

Storage (DMSO Stock)
Aliquot and store at -20°C (1

month) or -80°C (6 months)
[11][14]

Stability
Avoid repeated freeze-thaw

cycles
[11][12]

Max DMSO in Cell Culture
Typically ≤ 0.5%; verify for

specific cell line
[9][11]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of 15-
Oxospiramilactone in DMSO.

Materials

15-Oxospiramilactone powder

Anhydrous/ACS Grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, nuclease-free 1.5 mL or 2.0 mL microcentrifuge tubes
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Sterile, nuclease-free, low-retention pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure

Calculations:

The molecular weight of 15-Oxospiramilactone is 330.4 g/mol .

To prepare a 10 mM (0.010 mol/L) stock solution, calculate the required mass:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 1 mL × (1 L / 1000 mL) × 330.4 g/mol × (1000 mg / 1 g)

Mass (mg) = 3.304 mg

Preparation:

Work in a clean, sterile environment, such as a laminar flow hood, especially if the stock

will be used for cell culture[9].

Allow the vial of 15-Oxospiramilactone powder and the bottle of DMSO to equilibrate to

room temperature before opening to prevent condensation of atmospheric water.

Carefully weigh out 3.304 mg of 15-Oxospiramilactone powder using an analytical

balance and transfer it into a sterile microcentrifuge tube.

Dissolution:

Using a calibrated pipette, add 1.0 mL of room-temperature DMSO to the microcentrifuge

tube containing the powder[9].
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Close the cap tightly and vortex the tube gently for 1-2 minutes until the solid is completely

dissolved. Avoid vigorous mixing to prevent introducing air bubbles[9].

Visually inspect the solution against a light source to ensure there are no visible particles.

If dissolution is slow, brief sonication in a water bath may be used.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes[11].

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to six months)[11].

Dilution to Working Concentration

To use the stock solution, it must be diluted into your experimental medium (e.g., cell culture

media, PBS).

Example: To prepare a 10 µM working solution in 1 mL of cell culture medium:

Use the formula: C₁V₁ = C₂V₂

(10 mM) × V₁ = (10 µM) × (1 mL)

(10,000 µM) × V₁ = (10 µM) × (1 mL)

V₁ = (10 µM × 1 mL) / 10,000 µM = 0.001 mL = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of medium.

The final DMSO concentration will be 0.1% (1 µL in 1000 µL).
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Always add the DMSO stock to the aqueous medium dropwise while gently mixing to

prevent precipitation[9]. Prepare a vehicle control using the same final concentration of

DMSO[11].
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Caption: Inhibition of USP30 by 15-Oxospiramilactone enhances mitochondrial fusion.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing 15-Oxospiramilactone stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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